Cas no 381196-00-5 (2-(E)-2-5-(2,5-dichlorophenyl)furan-2-ylethenyl-1,3-benzothiazole)

• Product Name: 2-(E)-2-5-(2,5-dichlorophenyl)furan-2-ylethenyl-1,3-benzothiazole
• CAS No: 381196-00-5
• MF: C₁₉H₁₁Cl₂NOS
• MW: 372.267741441727
• CID: 5920336
• PubChem ID: 5889583
• Update Time: 2025-10-29

2-(E)-2-5-(2,5-dichlorophenyl)furan-2-ylethenyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2-(5-(2,5-dichlorophenyl)furan-2-yl)vinyl)benzo[d]thiazole
• Benzothiazole, 2-[2-[5-(2,5-dichlorophenyl)-2-furanyl]ethenyl]-
• F0494-0097
• 381196-00-5
• 2-[(E)-2-[5-(2,5-dichlorophenyl)furan-2-yl]ethenyl]-1,3-benzothiazole
• SCHEMBL20718461
• AKOS002775289
• 2-(E)-2-5-(2,5-dichlorophenyl)furan-2-ylethenyl-1,3-benzothiazole

• Inchi： 1S/C19H11Cl2NOS/c20-12-5-8-15(21)14(11-12)17-9-6-13(23-17)7-10-19-22-16-3-1-2-4-18(16)24-19/h1-11H
• InChI Key： VQJKHJRFSUZEFL-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1C=CC1=CC=C(C2=CC(Cl)=CC=C2Cl)O1

Computed Properties

• Exact Mass: 370.9938405g/mol
• Monoisotopic Mass: 370.9938405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3(Predicted)
• Melting Point: 171-172 °C
• Boiling Point: 529.3±60.0 °C(Predicted)
• pka: 0.84±0.10(Predicted)

Additional information on 2-(E)-2-5-(2,5-dichlorophenyl)furan-2-ylethenyl-1,3-benzothiazole

Introduction to 2-(E)-2-5-(2,5-dichlorophenyl)furan-2-ylethenyl-1,3-benzothiazole (CAS No. 381196-00-5)

2-(E)-2-5-(2,5-dichlorophenyl)furan-2-ylethenyl-1,3-benzothiazole, with the CAS number 381196-00-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a furan ring and dichlorophenyl substituents, contribute to its distinct chemical properties and biological activity.

The synthesis of 2-(E)-2-5-(2,5-dichlorophenyl)furan-2-ylethenyl-1,3-benzothiazole involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a furan derivative, which is then coupled with a dichlorophenyl moiety using transition metal-catalyzed cross-coupling reactions. The final step involves the introduction of the benzothiazole ring through a cyclization reaction. The overall process is highly controlled to ensure the formation of the desired E-isomer, which is crucial for its biological activity.

In recent years, there has been a growing interest in the biological activities of benzothiazoles, particularly in their potential as therapeutic agents. Research has shown that compounds like 2-(E)-2-5-(2,5-dichlorophenyl)furan-2-ylethenyl-1,3-benzothiazole exhibit significant anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. Additionally, it has been found to possess potent anti-inflammatory effects by downregulating pro-inflammatory cytokines such as TNF-α and IL-6.

The mechanism of action of 2-(E)-2-5-(2,5-dichlorophenyl)furan-2-ylethenyl-1,3-benzothiazole is multifaceted. It primarily targets key signaling pathways involved in cell proliferation and inflammation. One of the key targets is the NF-κB pathway, which plays a central role in regulating immune responses and cell survival. By inhibiting NF-κB activation, this compound can effectively reduce inflammation and prevent cancer cell growth. Furthermore, it has been shown to modulate other signaling pathways such as MAPK and PI3K/Akt, which are also implicated in cancer progression.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(E)-2-5-(2,5-dichlorophenyl)furan-2-ylethenyl-1,3-benzothiazole in various therapeutic settings. Preliminary results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings are promising and suggest that further clinical development is warranted.

Beyond its therapeutic applications, 2-(E)-2-5-(2,5-dichlorophenyl)furan-2-ylethenyl-1,3-benzothiazole has also been studied for its potential use in diagnostic imaging. The unique electronic properties of benzothiazoles make them suitable for use as contrast agents in imaging techniques such as MRI and PET scans. Research in this area is still in its early stages but holds significant potential for improving diagnostic accuracy and patient outcomes.

In conclusion, 2-(E)-2-5-(2,5-dichlorophenyl)furan-2-ylethenyl-1,3-benzothiazole (CAS No. 381196-00-5) is a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments and diagnostic tools.